Cas no 866844-84-0 (1-(3-chlorophenyl)methyl-6-fluoro-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one)

• Product Name: 1-(3-chlorophenyl)methyl-6-fluoro-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• CAS No: 866844-84-0
• MF: C₂₅H₂₁ClFNO₃S
• MW: 469.955548048019
• CID: 6225534
• PubChem ID: 2138650
• Update Time: 2025-07-01

1-(3-chlorophenyl)methyl-6-fluoro-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-6-fluoro-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one
• 866844-84-0
• AKOS001838586
• 1-(3-chlorobenzyl)-6-fluoro-3-((4-isopropylphenyl)sulfonyl)quinolin-4(1H)-one
• 1-[(3-chlorophenyl)methyl]-6-fluoro-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one
• F1605-1011
• 1-[(3-chlorophenyl)methyl]-6-fluoro-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H21ClFNO3S/c1-16(2)18-6-9-21(10-7-18)32(30,31)24-15-28(14-17-4-3-5-19(26)12-17)23-11-8-20(27)13-22(23)25(24)29/h3-13,15-16H,14H2,1-2H3
• InChI Key： UMNZWVYSFSMFLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C(C2C=C(C=CC1=2)F)=O)S(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 469.0914706g/mol
• Monoisotopic Mass: 469.0914706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(3-chlorophenyl)methyl-6-fluoro-3-4-(propan-2-yl)benzenesulfonyl-1,4-dihydroquinolin-4-one

1-(3-Chlorophenyl)methyl-6-fluoro-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one: A Comprehensive Overview

The compound with CAS No 866844-84-0, known as 1-(3-chlorophenyl)methyl-6-fluoro-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a quinolinone core, a benzenesulfonyl group, and a 3-chlorophenylmethyl substituent. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The quinolinone moiety is known to interact with ATP-binding pockets of protein kinases, a class of enzymes critical in cellular signaling pathways. The addition of the benzenesulfonyl group enhances the molecule's solubility and stability, while the 3-chlorophenylmethyl substituent introduces steric and electronic effects that can modulate binding affinity. These features make 1-(3-chlorophenyl)methyl-6-fluoro-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one a valuable lead compound for designing next-generation therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Friedel-Crafts alkylation to construct the molecule's intricate framework. The use of microwave-assisted synthesis has also been reported, significantly improving reaction efficiency and yield. These methods not only demonstrate the versatility of modern synthetic chemistry but also pave the way for large-scale production of this compound for preclinical studies.

In terms of applications, 1-(3-chlorophenyl)methyl-6-fluoro-3-[4-(propan-2-yl)benzenesulfonyl]-1,4-dihydroquinolin-4-one has shown promise in anticancer research. Preclinical data indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. Its ability to inhibit key oncogenic pathways suggests potential use in combination therapies to enhance treatment efficacy and reduce resistance development.

Moreover, this compound has been explored in the context of neurodegenerative diseases. Studies suggest that it may possess neuroprotective properties by modulating oxidative stress and inflammation. The fluorine atom at position 6 plays a crucial role in stabilizing the molecule's conformation, which is essential for its interaction with cellular targets. This dual functionality underscores the importance of precise structural engineering in drug design.

From an environmental perspective, 1-(3-chlorophenyl)methyl-6-fluoro-3-[4-(propan-2-yli)benzenesulfonyl]-1,4-dihydroquinolinon has been evaluated for its biodegradability and ecotoxicological impact. Research indicates that under controlled conditions, the compound undergoes rapid degradation without posing significant risks to aquatic ecosystems. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 1-(3-chlorophenyl)methyl-6-fluoro-3-[4-(propane -2-yli)benzenesulfonyl]-1,4-dihydroquinolinon (CAS No 866844 -84 -0) represents a cutting-edge advancement in chemical innovation. Its unique structure, combined with recent research findings, positions it as a versatile tool in pharmaceutical development and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.